![molecular formula C27H40O2 B12665667 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL CAS No. 94313-93-6](/img/structure/B12665667.png)
1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL
Description
1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL is a chemical compound with the molecular formula C27H38O2 It is known for its unique structure, which includes a phenoxy group attached to a dodecan-2-ol chain
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL typically involves the reaction of 4-(1-Methyl-1-phenylethyl)phenol with dodecan-2-ol under specific conditions. The reaction is often catalyzed by acidic or basic catalysts to facilitate the formation of the ether
Properties
CAS No. |
94313-93-6 |
|---|---|
Molecular Formula |
C27H40O2 |
Molecular Weight |
396.6 g/mol |
IUPAC Name |
1-[4-(2-phenylpropan-2-yl)phenoxy]dodecan-2-ol |
InChI |
InChI=1S/C27H40O2/c1-4-5-6-7-8-9-10-14-17-25(28)22-29-26-20-18-24(19-21-26)27(2,3)23-15-12-11-13-16-23/h11-13,15-16,18-21,25,28H,4-10,14,17,22H2,1-3H3 |
InChI Key |
VVSMIUNECPKPEV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCC(COC1=CC=C(C=C1)C(C)(C)C2=CC=CC=C2)O |
Origin of Product |
United States |
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